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Friedelin is a pentacyclic triterpene first isolated in 1807 [1]. Its biosynthesis originates from the central

isoprenoid pathway.

e Core Biosynthetic Pathway: Friedelin is synthesized from the universal triterpene precursor 2,3-
oxidosqualene [1]. The cyclization of 2,3-oxidosqualene is catalyzed by a key enzyme, friedelin
synthase (e.g., TWOSC1) [2]. This complex reaction involves the formation of a pentacyclic ring
system (friedelane) through a series of carbocationic rearrangements [1].

¢ Natural Sources & Extraction: Friedelin is widely distributed in the plant kingdom and can be
extracted from various plant parts. The table below summarizes key natural sources and common
extraction solvents [1].

Common Extraction

Plant Part Example Plant Species Plant Family
Solvents

Cork / Stem  Quercus cerris, Salix Fagaceae, Salicaceae = Methanol, Ethanol,

Bark tetrasperma Dichloromethane [1]

Leaves Maytenus ilicifolia, Azima Celastraceae, Hexane, Hexane:Ethyl Acetate
tetracantha Salvadoraceae mixtures [1]

Whole Plant  Euphorbia tirucalli, Solanum  Euphorbiaceae, Ethanol, Hexane, Aqueous
lyratum Solanaceae solutions [1]

Roots Cannabis sativa Cannabaceae Ethanol, n-Hexane [1]
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Common Extraction

Plant Part Example Plant Species Plant Family

Solvents
Lichen & Alectoria ochroleuca, Parmeliaceae, Acetone [1]
Moss Rhodobryum roseum Bryaceae

De Novo Microbial Synthesis in Yeast

Traditional plant extraction faces challenges like low abundance and high cost [2]. Synthetic biology offers a
sustainable solution, with a 2025 study demonstrating high-yield production in engineered Saccharomyces

cerevisiae [2].

The following diagram illustrates the overall engineering strategy and workflow for microbial production of

Friedelin.
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Overall workflow and engineering strategies for Friedelin production in yeast.

Pharmacological Significance & Bioactivities

Friedelin exhibits a broad spectrum of pharmacological activities, making it a promising candidate for drug

development [1].

Pharmacological . .
Reported Effects / Potential Mechanisms

Activity

Anticancer Exhibits cytotoxicity against various cancer cell lines; serves as a direct
precursor for the potent anticancer drug candidate celastrol [1] [2].

Anti-inflammatory Shows significant anti-inflammatory effects in experimental models [1].

Antioxidant & Protects against oxidative stress and liver damage [1].

Hepatoprotective

Neuroprotective Demonstrates potential in protecting neuronal cells from damage [1].
Antimicrobial Active against a range of bacteria and other microbes [1].
Antidiabetic Shows blood glucose-lowering potential in studies [1].

Agricultural Possesses natural anti-insect activity and can modulate soil microbial
Applications ecology [1].

Experimental Protocol for Microbial Production

This protocol is adapted from the 2025 study that achieved a record titer of 1500 mg/L in a shake flask [2].

e Strain Engineering

o Host Strain: Use Saccharomyces cerevisiae as the microbial chassis.
o Key Genetic Modifications:
= Introduce the friedelin synthase gene (TwWOSC1) via an expression plasmid.
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= Enhance the activity of key enzymes in the mevalonate pathway to increase the supply
of 2,3-oxidosqualene.
= Alleviate promoter inhibition and reduce metabolic flux in competing pathways (e.g.,

sterol biosynthesis).
= Implement lipid droplet engineering to mitigate product cytotoxicity and enhance

storage.
e Fermentation and Production

o Medium: Utilize YPD medium as the base. Further optimization of the medium composition is
critical for high titers.

o Culture Conditions: Perform fermentation in a 250 mL shake flask. The study achieved its
highest yield under these conditions.

o Analysis: Quantify friedelin titer using analytical methods like HPLC or GC-MS.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. : Structure, Friedelin , Extraction, and Its Potential Health... Biosynthesis [pmc.ncbi.nlm.nih.gov]
2. Zhou H, et al. () | SGD [yeastgenome.org]

To cite this document: Smolecule. [Friedelin Biosynthesis Pathway & Natural Sources]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b528492#friedelin-

biosynthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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